Cas no 1805252-18-9 (2-Pyridinesulfonamide, 6-(difluoromethyl)-)

• Product Name: 2-Pyridinesulfonamide, 6-(difluoromethyl)-
• CAS No: 1805252-18-9
• MF: C₆H₆F₂N₂O₂S
• MW: 208.185846805573
• CID: 5991848
• PubChem ID: 118843082
• Update Time: 2025-06-13

2-Pyridinesulfonamide, 6-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonamide, 6-(difluoromethyl)-
• 2-(Difluoromethyl)pyridine-6-sulfonamide
• 1805252-18-9
• EN300-1085149
• 6-(difluoromethyl)pyridine-2-sulfonamide

• Inchi： 1S/C6H6F2N2O2S/c7-6(8)4-2-1-3-5(10-4)13(9,11)12/h1-3,6H,(H2,9,11,12)
• InChI Key： QBCMHXQEIKJOQA-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=NC(C(F)F)=CC=C1

Computed Properties

• Exact Mass: 208.01180494g/mol
• Monoisotopic Mass: 208.01180494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.491±0.06 g/cm3(Predicted)
• Boiling Point: 362.2±52.0 °C(Predicted)
• pka: 8.95±0.60(Predicted)

Additional information on 2-Pyridinesulfonamide, 6-(difluoromethyl)-

Comprehensive Overview of 2-Pyridinesulfonamide, 6-(difluoromethyl)- (CAS No. 1805252-18-9): Properties, Applications, and Industry Relevance

2-Pyridinesulfonamide, 6-(difluoromethyl)- (CAS No. 1805252-18-9) is a specialized sulfonamide derivative with a pyridine backbone, distinguished by the presence of a difluoromethyl group at the 6-position. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactivity. The sulfonamide moiety is known for its versatility in drug design, often contributing to enhanced binding affinity and metabolic stability. Meanwhile, the difluoromethyl group introduces electronegativity and lipophilicity, which can influence pharmacokinetic properties.

In recent years, the demand for fluorinated compounds like 2-Pyridinesulfonamide, 6-(difluoromethyl)- has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in how the difluoromethyl substitution affects the compound’s interaction with biological targets, such as enzymes or receptors. This aligns with the broader trend of exploring fluorine-containing building blocks to optimize drug candidates and agrochemicals. Searches for terms like "fluorinated sulfonamides" and "pyridine-based bioactive molecules" have spiked, reflecting the growing curiosity about this chemical space.

The synthesis of 2-Pyridinesulfonamide, 6-(difluoromethyl)- typically involves multi-step organic reactions, including sulfonylation and fluorination strategies. Advanced techniques such as microwave-assisted synthesis or flow chemistry are increasingly employed to improve yield and purity. These methods resonate with industry efforts to adopt green chemistry principles, a topic frequently searched alongside "sustainable synthesis of heterocycles." The compound’s physicochemical properties—such as solubility, melting point, and stability—are critical for formulation scientists, making it a subject of studies tagged with "structure-activity relationship (SAR)" and "drug-like properties."

Beyond pharmaceuticals, 2-Pyridinesulfonamide, 6-(difluoromethyl)- is investigated for its potential in material science, particularly in designing functionalized polymers or catalysts. Its electron-withdrawing characteristics make it a candidate for modifying electronic materials, a niche yet emerging area tied to searches like "pyridine derivatives in electronics." Additionally, the compound’s role in analytical chemistry as a reference standard or probe molecule is under exploration, addressing queries such as "HPLC standards for sulfonamides."

Regulatory and safety profiles of 2-Pyridinesulfonamide, 6-(difluoromethyl)- are also pivotal. While not classified as hazardous, its handling requires standard laboratory precautions, aligning with global queries about "safe handling of fluorinated compounds." The compound’s patent landscape reveals filings in therapeutic areas like anti-inflammatory and antimicrobial agents, mirroring trends in "IP strategies for novel sulfonamides."

In conclusion, 2-Pyridinesulfonamide, 6-(difluoromethyl)- exemplifies the intersection of innovation in fluorine chemistry and applied industrial research. Its multifaceted applications—from drug discovery to advanced materials—position it as a compound of enduring relevance. As searches for "next-generation sulfonamides" and "difluoromethylated heterocycles" continue to rise, this molecule remains a focal point for scientific and commercial advancement.